Cas no 1261750-66-6 (3-(2-Methoxy-4-(trifluoromethyl)phenyl)propanal)

• Product Name: 3-(2-Methoxy-4-(trifluoromethyl)phenyl)propanal
• CAS No: 1261750-66-6
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 4984555
• Update Time: 2023-08-24

3-(2-Methoxy-4-(trifluoromethyl)phenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-4-(trifluoromethyl)phenyl)propanal
• 3-(2'-Methoxy-4'-(trifluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C11H11F3O2/c1-16-10-7-9(11(12,13)14)5-4-8(10)3-2-6-15/h4-7H,2-3H2,1H3
• InChI Key： BFTKLTASHLQYNI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)CCC=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3